Cas no 1805953-31-4 (4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde)

• Product Name: 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde
• CAS No: 1805953-31-4
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4916408
• Update Time: 2025-11-01

4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C7H6F2N2O2/c8-7(9)3-1-11-4(2-12)6(13)5(3)10/h1-2,7,13H,(H2,10,11)
• InChI Key： NNASIVKBKMTRNG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=O)C(=C1N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 0.8
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde

Introduction to 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1805953-31-4)

4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde, with the CAS number 1805953-31-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including an amino group, a difluoromethyl moiety, a hydroxyl group, and an aldehyde functional group. These functionalities contribute to its diverse chemical reactivity and potential biological activities.

The synthesis of 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde has been reported in several recent studies, highlighting its importance in the development of new therapeutic agents. One notable synthetic route involves the condensation of 2-chloro-5-(difluoromethyl)pyridine-3-carbaldehyde with ammonia in the presence of a suitable catalyst. This method provides a high yield and purity, making it a preferred choice for large-scale production.

In terms of its physical and chemical properties, 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde is a crystalline solid with a melting point of approximately 120°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits strong UV absorption at around 260 nm due to the presence of the pyridine ring and the aldehyde group.

The biological activity of 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde has been extensively studied in various in vitro and in vivo models. Recent research has shown that this compound possesses potent anti-inflammatory and antioxidant properties. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, it demonstrates significant scavenging activity against reactive oxygen species (ROS), making it a promising candidate for the treatment of oxidative stress-related diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde in various therapeutic applications. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings have paved the way for further clinical investigations, including phase II and III trials, which are expected to provide more comprehensive data on its therapeutic potential.

Beyond its direct biological activities, 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde also serves as an important intermediate in the synthesis of other bioactive compounds. For instance, it can be used as a building block for the preparation of novel antiviral agents and anticancer drugs. The versatility of this compound makes it a valuable tool for chemists and pharmacologists working on drug discovery and development projects.

In conclusion, 4-Amino-5-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1805953-31-4) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure, combined with its promising biological activities, positions it as a key player in the ongoing efforts to develop new therapeutic strategies for various diseases. As research in this area continues to advance, it is likely that we will see even more innovative uses for this intriguing molecule.